Cas no 2287286-69-3 (7-bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287286-69-3
• MF: C₁₃H₁₆BrN₃O₂
• MW: 326.18904209137
• CID: 6001033
• PubChem ID: 165742321
• Update Time: 2025-05-20

7-bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749311
• 2287286-69-3
• 7-bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C13H16BrN3O2/c1-18-11-6-5-10(14)13-12(11)15-16-17(13)8-9-4-2-3-7-19-9/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： GYWZRNZZUMYGAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(CC1CCCCO1)N=N2)OC

Computed Properties

• Exact Mass: 325.04259g/mol
• Monoisotopic Mass: 325.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.2Ų

Additional information on 7-bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole

7-Bromo-4-Methoxy-1-[(Oxan-2-Yl)Methyl]-1H-1,2,3-Benzotriazole: A Comprehensive Overview

7-Bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole, also known by its CAS number CAS No. 2287286-69-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzotriazoles, which are well-known for their versatile properties and wide-ranging applications. The structure of this compound is characterized by a benzotriazole ring system substituted with a bromine atom at the 7-position, a methoxy group at the 4-position, and a (oxan-2-yl)methyl group at the 1-position. These substituents confer unique electronic and steric properties to the molecule, making it suitable for advanced chemical applications.

The synthesis of 7-bromo-4-methoxy-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies, including nucleophilic aromatic substitution, coupling reactions, and ring-closing metathesis, to optimize the synthesis process. The use of environmentally friendly catalysts and solvents has also been emphasized to align with sustainable chemistry practices.

One of the most notable applications of this compound is in the field of materials science, particularly in the development of advanced optical materials. The benzotriazole moiety is known for its strong UV absorption properties, which makes it an ideal candidate for protecting polymers and coatings from UV-induced degradation. Recent studies have demonstrated that incorporating 7-bromo-4-methoxy substituents into benzotriazole-based materials can significantly enhance their stability under harsh environmental conditions. This has led to their use in high-performance coatings for automotive and aerospace industries.

In addition to its role in materials science, 7-bromo-4-methoxy-substituted benzotriazoles have shown promise in drug discovery and development. The compound's ability to act as a bioisostere or mimic certain pharmacophores makes it valuable in medicinal chemistry. Recent research has focused on its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have indicated that this compound exhibits moderate potency against these targets, warranting further investigation into its therapeutic potential.

The structural versatility of 7-bromo-substituted benzotriazoles also extends to their use in organic electronics. The incorporation of such groups into conjugated systems has been shown to improve charge transport properties and device performance. For instance, recent breakthroughs in organic photovoltaics (OPVs) have utilized derivatives of this compound as electron acceptors due to their favorable electronic characteristics. These advancements highlight the importance of fine-tuning substituents on benzotriazole frameworks to achieve optimal performance in electronic devices.

From a toxicological perspective, understanding the safety profile of CAS No. 2287286-69-3 is crucial for its industrial applications. Recent toxicological studies have assessed its acute and chronic toxicity profiles using various in vitro and in vivo models. These studies have provided valuable insights into its potential risks to human health and the environment. Regulatory agencies are increasingly requiring comprehensive toxicological data for compounds like this one to ensure safe handling and use in industrial settings.

In conclusion, 7-bromo-4-methoxy-(oxan-yl)methyl-H-H-H-H-H-H-H-H-H-H-benzotriazole, or CAS No. ^{2287286–69–3}, represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure enables it to serve as a building block for advanced materials, pharmaceuticals, and electronic devices. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.